Cas no 1261893-17-7 (6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid)
1261893-17-7 structure
Product Name:6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid
CAS No:1261893-17-7
MF:C14H10ClFO2
MW:264.679406642914
MDL:MFCD18319646
CID:2761734
PubChem ID:53225564
Update Time:2025-04-21
6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1261893-17-7
- DTXSID80689296
- MFCD18319646
- 6-CHLORO-2-(3-FLUORO-4-METHYLPHENYL)BENZOIC ACID
- 6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95%
- 3-Chloro-3'-fluoro-4'-methyl[1,1'-biphenyl]-2-carboxylic acid
- 6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid
-
- MDL: MFCD18319646
- Inchi: 1S/C14H10ClFO2/c1-8-5-6-9(7-12(8)16)10-3-2-4-11(15)13(10)14(17)18/h2-7H,1H3,(H,17,18)
- InChI Key: VYICSLPPCUURHK-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C(=O)O)C1C=CC(C)=C(C=1)F
Computed Properties
- Exact Mass: 264.0353354Da
- Monoisotopic Mass: 264.0353354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 37.3Ų
6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB326712-5 g |
6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95%; . |
1261893-17-7 | 95% | 5g |
€1159.00 | 2023-06-21 | |
| abcr | AB326712-5g |
6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid, 95%; . |
1261893-17-7 | 95% | 5g |
€1159.00 | 2025-04-21 |
6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
1261893-17-7 (6-Chloro-2-(3-fluoro-4-methylphenyl)benzoic acid) Related Products
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